nicotinaldehyde N-[3-(trifluoromethyl)-2-quinoxalinyl]hydrazone

• IUPAC Name: N-[(E)-pyridin-3-ylmethylideneamino]-3-(trifluoromethyl)quinoxalin-2-amine
• InChI: InChI=1S/C15H10F3N5/c16-15(17,18)13-14(22-12-6-2-1-5-11(12)21-13)23-20-9-10-4-3-7-19-8-10/h1-9H,(H,22,23)/b20-9+
• InChI Key: NRTGVNNPZNAREY-AWQFTUOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(C(=N2)NN=CC3=CN=CC=C3)C(F)(F)F
• Isomeric SMILES: C1=CC=C2C(=C1)N=C(C(=N2)N/N=C/C3=CN=CC=C3)C(F)(F)F
• Molecular Formula: C15H10F3N5
• Molecular Weight: 317.27 g/mol

Description

Physical And Chemical Properties Analysis

This compound has a molecular weight of 317.275. More detailed physical and chemical properties like melting point, boiling point, density, and toxicity information can be found on chemical databases.

Mechanism of Action

Target of Action

The primary targets of the compound “2-[(E)-2-[(pyridin-3-yl)methylidene]hydrazin-1-yl]-3-(trifluoromethyl)quinoxaline”, also known as “nicotinaldehyde N-[3-(trifluoromethyl)-2-quinoxalinyl]hydrazone”, are currently unknown

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound . .

Advantages and Limitations for Lab Experiments

One advantage of using nicotinaldehyde N-[3-(trifluoromethyl)-2-quinoxalinyl]hydrazone in lab experiments is its potency as a mitochondrial complex II inhibitor. This allows for efficient and effective inhibition of the electron transport chain. However, one limitation of using this compound is its potential toxicity, as it can induce ROS production and lead to apoptosis in non-target cells.

Future Directions

There are several future directions for nicotinaldehyde N-[3-(trifluoromethyl)-2-quinoxalinyl]hydrazone research, including exploring its potential as a therapeutic agent for cancer and neurodegenerative diseases, studying its effects on mitochondrial dysfunction in various disease states, and investigating its potential as a tool for studying mitochondrial metabolism. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and to determine its potential toxicity in vivo.

Synthesis Methods

Nicotinaldehyde N-[3-(trifluoromethyl)-2-quinoxalinyl]hydrazone can be synthesized using a multi-step process involving the reaction of 2-chloro-3-nitropyridine with 2-amino-3-trifluoromethylquinoxaline, followed by reduction with sodium dithionite and subsequent reaction with nicotinaldehyde hydrazone. The final product is purified using column chromatography.

Scientific Research Applications

Nicotinaldehyde N-[3-(trifluoromethyl)-2-quinoxalinyl]hydrazone has been used in various scientific research applications, including cancer research, neurodegenerative disease research, and mitochondrial dysfunction research. This compound has been shown to induce apoptosis in cancer cells by inhibiting mitochondrial complex II and disrupting the electron transport chain. In neurodegenerative disease research, this compound has been found to protect against oxidative stress and improve mitochondrial function in models of Parkinson's disease and Huntington's disease. This compound has also been used to study mitochondrial dysfunction in various disease states, such as heart failure and diabetes.

Safety and Hazards

A safety data sheet for this compound is available, which would provide detailed information about its safety and hazards. As a general rule, it should be handled with care, following standard safety procedures for chemical compounds.